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Executive Summary
Naugard XL-1 is a multifunctional additive primarily utilized in the polymer industry, possessing

a unique dual-action mechanism as both a primary phenolic antioxidant and a robust metal

deactivator.[1][2][3] Its chemical structure, 2,2'-Oxamidobis[ethyl-3-(3,5-di-t-butyl-4-

hydroxyphenyl) propionate], integrates two distinct functional moieties within a single molecule.

This dual functionality makes it particularly effective in stabilizing polymeric materials, such as

polyolefins and polystyrenics, that are susceptible to degradation accelerated by the presence

of trace metal ions.[1][2][3] These metallic impurities often originate from catalyst residues,

pigments, or fillers used during the manufacturing process.[1][2][3] This guide provides a

comprehensive technical overview of the core metal deactivation functionality of Naugard XL-
1, including its chemical and physical properties, a proposed mechanism of action, and detailed

experimental protocols for performance evaluation.

Chemical and Physical Properties of Naugard XL-1
The fundamental properties of Naugard XL-1 are summarized in the table below, compiled

from technical data sheets.
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Property Value Reference

Chemical Name

2,2'-Oxamidobis[ethyl-3-(3,5-

di-t-butyl-4-hydroxyphenyl)

propionate]

[3][4]

CAS Number 70331-94-1 [3][4]

Molecular Formula C₄₀H₆₀N₂O₈ [5]

Molecular Weight 697 g/mol [3][4]

Appearance White to Off-White Powder [3][4]

Melting Point Range 170 - 180°C [3][4]

Specific Gravity @ 20°C 1.12 [3][4]

Flash Point (TOC) 260°C [3][4]

Solubility ( g/100g solvent @

20°C)
[4]

   Acetone 10 [4]

   Chloroform 35 [4]

   Methanol 1.6 [4]

   Styrene 2.0 [4]

   Water <0.1 [4]

   Xylene 104 [4]

   Hexane <0.1 [4]

Core Functionality: Metal Deactivation
The primary role of a metal deactivator is to mitigate the catalytic effects of metal ions, which

can significantly accelerate the oxidative degradation of polymers. Transition metals such as

copper, iron, and manganese are particularly detrimental. The metal deactivation functionality

of Naugard XL-1 is attributed to the oxamide group within its structure, which acts as a

chelating agent.
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Proposed Chelation Mechanism
The oxamide moiety of Naugard XL-1 is capable of forming stable complexes with metal ions.

The nitrogen and oxygen atoms of the oxamide group can act as donor atoms, coordinating

with a metal ion to form a chelate ring structure. This sequestration of the metal ion passivates

its catalytic activity, thereby preventing it from participating in the initiation and propagation of

oxidative chain reactions within the polymer matrix. Based on the coordination chemistry of

oxamide ligands, a proposed chelation mechanism with a divalent metal ion (M²⁺), such as

Cu²⁺, is depicted below.

Proposed chelation of a metal ion by the oxamide group of Naugard XL-1.

Experimental Protocol for Performance Evaluation:
Oxidative Induction Time (OIT)
The effectiveness of Naugard XL-1 as a metal deactivator can be quantitatively assessed

using the Oxidative Induction Time (OIT) test, as standardized by ASTM D3895.[6] This method

measures the time to the onset of exothermic oxidation of a material under an oxygen

atmosphere at a specified temperature. A longer OIT indicates greater oxidative stability.

Materials and Equipment
Polymer Resin: High-density polyethylene (HDPE) or polypropylene (PP) powder,

unstabilized.

Metal Contaminant: Copper(II) stearate or other relevant metal salt.

Additive: Naugard XL-1 powder.

Control Additive: A standard phenolic antioxidant without metal deactivating properties (e.g.,

Irganox 1010).

Equipment:

Differential Scanning Calorimeter (DSC) with gas switching capabilities.[6]

Sample pans (aluminum).
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Microbalance.

Compounding equipment (e.g., twin-screw extruder or melt blender).

Compression molder.

Nitrogen and Oxygen gas (high purity).

Sample Preparation
Formulation: Prepare several formulations of the polymer resin:

Control (no additives).

Polymer + Metal Contaminant (e.g., 100 ppm Cu).

Polymer + Metal Contaminant + Naugard XL-1 (e.g., 0.1% w/w).

Polymer + Metal Contaminant + Control Antioxidant (e.g., 0.1% w/w).

Compounding: Melt-blend each formulation to ensure homogeneous dispersion of the

additives.

Specimen Preparation: Compression mold the compounded materials into thin films

(approximately 200-250 µm thick). Cut small discs (5-10 mg) from the films for DSC analysis.

DSC-OIT Test Procedure
Accurately weigh a sample disc into an aluminum DSC pan.

Place the pan in the DSC cell.

Heat the sample to the isothermal test temperature (e.g., 200°C for polyethylene) under a

nitrogen atmosphere at a heating rate of 20°C/min.[6]

Once the isothermal temperature is reached and stabilized, switch the purge gas from

nitrogen to oxygen at a constant flow rate.[6]
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Record the time from the gas switch until the onset of the exothermic oxidation peak. This

time is the OIT.

Perform at least three replicates for each formulation.

Data Analysis and Interpretation
The performance of Naugard XL-1 as a metal deactivator is evaluated by comparing the OIT

values of the different formulations. A significant increase in the OIT of the sample containing

Naugard XL-1 and the metal contaminant, compared to the sample with only the metal

contaminant and the control antioxidant, demonstrates the metal deactivating efficacy of

Naugard XL-1.
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Workflow for evaluating metal deactivator performance using the OIT test.
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Dual Functionality: Antioxidant Mechanism
In addition to metal deactivation, Naugard XL-1 functions as a primary antioxidant due to its

two hindered phenol groups. These groups can donate a hydrogen atom to reactive peroxy

radicals, thereby terminating the oxidative chain reaction and forming a stable, non-reactive

radical.

Peroxy Radical (ROO•)

Hydroperoxide (ROOH)

 H• donation

Naugard XL-1 (Hindered Phenol)

Stable Naugard Radical (In•)

 H• donation

Click to download full resolution via product page

Antioxidant mechanism of the hindered phenol group in Naugard XL-1.

Conclusion
Naugard XL-1 provides a synergistic stabilization system for polymers through its dual

functionality. The oxamide core effectively chelates and deactivates detrimental metal ions,

preventing them from catalyzing oxidative degradation. Simultaneously, the hindered phenol

moieties act as primary antioxidants, scavenging free radicals and terminating the degradation

cycle. This combined action results in enhanced long-term thermal and oxidative stability of

polymeric materials, making Naugard XL-1 a highly effective additive in applications where

metal contamination is a concern. The experimental protocol detailed in this guide provides a

robust method for quantifying the performance of Naugard XL-1 and similar metal deactivating

antioxidants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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